Cas no 60617-83-6 ((3beta,5beta,17xi)-3-[(3-carboxypropanoyl)oxy]-14-hydroxybufa-20,22-dienolide)

• Product Name: (3beta,5beta,17xi)-3-[(3-carboxypropanoyl)oxy]-14-hydroxybufa-20,22-dienolide
• CAS No: 60617-83-6
• MF: C₂₈H₃₈O₇
• MW: 486.59712934494
• CID: 953188
• PubChem ID: 56841145
• Update Time: 2025-04-19

(3beta,5beta,17xi)-3-[(3-carboxypropanoyl)oxy]-14-hydroxybufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• (3beta,5beta,17xi)-3-[(3-carboxypropanoyl)oxy]-14-hydroxybufa-20,22-dienolide
• Bufalin, 3-hemisuccinate
• BUFALIN-3-HEMISUCCINATE
• NSC234668
• NSC-234668
• DTXSID00976054
• 60617-83-6
• Bufalin 3-hemisuccinate
• 3-[(3-Carboxypropanoyl)oxy]-14-hydroxybufa-20,22-dienolide

• Inchi： 1S/C28H38O7/c1-26-12-9-19(35-25(32)8-6-23(29)30)15-18(26)4-5-22-21(26)10-13-27(2)20(11-14-28(22,27)33)17-3-7-24(31)34-16-17/h3,7,16,18-22,33H,4-6,8-15H2,1-2H3,(H,29,30)/t18-,19+,20?,21+,22-,26+,27-,28+/m1/s1
• InChI Key： OYIGRQUNGJYTTR-JNBDUFISSA-N
• SMILES： O[C@]12CCC(C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 486.26175355g/mol
• Monoisotopic Mass: 486.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų